Cas no 698-31-7 (4-Nitrosoresorcinol)

4-Nitrosoresorcinol structure
4-Nitrosoresorcinol structure
Product Name:4-Nitrosoresorcinol
CAS No:698-31-7
MF:C6H5NO3
MW:139.108801603317
CID:505016
PubChem ID:120338
Update Time:2025-04-19

4-Nitrosoresorcinol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-nitroso-
    • 4-nitroso-1,3-Benzenediol
    • 4-nitrosobenzene-1,3-diol
    • 4-Nitrosoresorcinol
    • BRN 2043220
    • Nitrosoresorcinol
    • Resorcinol, nitroso-
    • NSC5553
    • 1,3-Benzenediol, 4-nitroso-
    • EINECS 211-815-8
    • BJBGAAAJTDQABC-UHFFFAOYSA-N
    • hydroxy-p-benzoquinone oxime
    • SCHEMBL532655
    • BRN 2248693
    • FT-0692562
    • AKOS006274158
    • 2,5-Cyclohexadien-1-one, 3-hydroxy-4-hydroxyimino-
    • SCHEMBL11486250
    • 1,3-Benzenediol, 4-nitroso, monosodium salt
    • 3-Hydroxy-4-hydroxyimino-2,5-cyclohexadien-1-one
    • DTXSID50220094
    • 698-31-7
    • 25905-65-1
    • Benzoquinone, 2-hydroxy-, 1-oxime
    • NS00036961
    • Inchi: 1S/C6H5NO3/c8-4-1-2-5(7-10)6(9)3-4/h1-3,8-9H
    • InChI Key: BJBGAAAJTDQABC-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1N=O)O

Computed Properties

  • Exact Mass: 139.02695
  • Monoisotopic Mass: 139.026943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.5553 (rough estimate)
  • Melting Point: 122°C
  • Boiling Point: 278.88°C (rough estimate)
  • Flash Point: 149.9°C
  • Refractive Index: 1.5423 (estimate)
  • PSA: 69.89

4-Nitrosoresorcinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$167.00 2023-05-17
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$684.00 2023-05-17
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$ 1110.00 2022-06-03
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